Cas no 885953-67-3 (2-(3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride)

• Product Name: 2-(3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride
• CAS No: 885953-67-3
• MF: C₁₀H₁₀ClN₃O
• MW: 223.658900737762
• CID: 993227
• PubChem ID: 4914565
• Update Time: 2025-04-20

2-(3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl)ethanamine
• 2-[3-(4-CHLORO-PHENYL)-[1,2,4]OXADIAZOL-5-YL]-ETHYLAMINE
• 2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethanamine
• 2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethanamine(SALTDATA: HCl)
• AKOS004121348
• 2-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]ethan-1-amine
• EN300-146017
• DTXSID00406780
• 885953-67-3
• 2-[3-(4-Chlorophenyl)-[1,2,4]oxadiazol-5-yl]-ethylamine
• CS-0268195
• FT-0706475
• SCHEMBL14735989
• 2-(3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl)ethan-1-amine
• VS-03007
• STK726314
• DB-028122
• BBL011690
• 2-(3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl)ethanamine Hydrochloride

• MDL： MFCD06738202
• Inchi： 1S/C10H10ClN3O/c11-8-3-1-7(2-4-8)10-13-9(5-6-12)15-14-10/h1-4H,5-6,12H2
• InChI Key： WSMYALRGSVSHQK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NOC(CCN)=N1

Computed Properties

• Exact Mass: 223.05100
• Monoisotopic Mass: 223.0512396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.9Ų

Experimental Properties

• Density: 1.297
• Boiling Point: 373.3°C at 760 mmHg
• Flash Point: 179.6°C
• Refractive Index: 1.579
• PSA: 64.94000
• LogP: 2.59150